Cas no 1565560-17-9 (3-(5-bromopyridin-2-yl)-3-hydroxypropanoic acid)

• Product Name: 3-(5-bromopyridin-2-yl)-3-hydroxypropanoic acid
• CAS No: 1565560-17-9
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 6366161
• PubChem ID: 104273741
• Update Time: 2025-10-29

3-(5-bromopyridin-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromopyridin-2-yl)-3-hydroxypropanoic acid
• 1565560-17-9
• EN300-1911916

• Inchi： 1S/C8H8BrNO3/c9-5-1-2-6(10-4-5)7(11)3-8(12)13/h1-2,4,7,11H,3H2,(H,12,13)
• InChI Key： GZKMJCOQYNIMAU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C(CC(=O)O)O

Computed Properties

• Exact Mass: 244.96876g/mol
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on 3-(5-bromopyridin-2-yl)-3-hydroxypropanoic acid

Recent Advances in the Study of 3-(5-Bromopyridin-2-yl)-3-hydroxypropanoic Acid (CAS: 1565560-17-9)

3-(5-Bromopyridin-2-yl)-3-hydroxypropanoic acid (CAS: 1565560-17-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in modulating key biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and therapeutic potential.

The compound's unique structural features, including the bromopyridine moiety and the hydroxypropanoic acid group, make it a valuable scaffold for drug discovery. Recent synthetic efforts have demonstrated efficient routes to produce 3-(5-bromopyridin-2-yl)-3-hydroxypropanoic acid with high purity and yield, enabling further exploration of its biological activities. These advancements are particularly relevant in the context of developing novel kinase inhibitors and other targeted therapies.

In vitro and in vivo studies have revealed promising pharmacological properties of derivatives based on this scaffold. For instance, modifications of the hydroxypropanoic acid side chain have been shown to enhance binding affinity to specific enzyme targets, such as phosphodiesterases and protein kinases. These findings suggest potential applications in treating inflammatory diseases, cancer, and neurological disorders. The bromine atom at the 5-position of the pyridine ring also offers opportunities for further functionalization via cross-coupling reactions, expanding the compound's utility in medicinal chemistry.

Recent mechanistic studies have provided insights into the compound's mode of action at the molecular level. Structural analyses using X-ray crystallography and NMR spectroscopy have elucidated key interactions between 3-(5-bromopyridin-2-yl)-3-hydroxypropanoic acid derivatives and their biological targets. These structural insights are guiding the rational design of more potent and selective analogs with improved pharmacokinetic properties.

The safety profile and metabolic stability of this compound class have also been investigated in preclinical models. Preliminary data indicate favorable absorption and distribution characteristics, with moderate clearance rates that could be optimized through structural modifications. These pharmacokinetic studies are critical for advancing promising derivatives toward clinical development.

Looking ahead, researchers are exploring the potential of 3-(5-bromopyridin-2-yl)-3-hydroxypropanoic acid as a building block for PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities. Its ability to serve as a linker between target-binding moieties and E3 ubiquitin ligase recruiters makes it particularly valuable in this rapidly growing field of drug discovery.

In conclusion, 3-(5-bromopyridin-2-yl)-3-hydroxypropanoic acid represents a promising chemical scaffold with diverse applications in pharmaceutical research. The recent advancements in its synthesis, biological evaluation, and structural characterization provide a solid foundation for future drug development efforts. Continued investigation of this compound and its derivatives is expected to yield novel therapeutic agents addressing unmet medical needs across multiple disease areas.